Cas no 7336-27-8 (2-Propenoic acid,2-methyl-, 3-methylbutyl ester)

2-Propenoic acid, 2-methyl-, 3-methylbutyl ester (commonly known as isopentyl methacrylate) is a monomeric ester derived from methacrylic acid and isoamyl alcohol. This compound exhibits low volatility and favorable reactivity due to its methacrylate functional group, making it suitable for use in polymerization reactions, particularly in the production of acrylic resins and coatings. Its branched ester chain contributes to enhanced solubility in organic solvents and improved flexibility in polymer matrices. The product is valued for its ability to impart durability, adhesion, and weatherability to coatings and adhesives. It is commonly employed in industrial applications requiring high-performance acrylic formulations.
2-Propenoic acid,2-methyl-, 3-methylbutyl ester structure
7336-27-8 structure
Product Name:2-Propenoic acid,2-methyl-, 3-methylbutyl ester
CAS No:7336-27-8
MF:C9H16O2
MW:156.222143173218
MDL:MFCD00048368
CID:570487
PubChem ID:81788
Update Time:2025-10-29

2-Propenoic acid,2-methyl-, 3-methylbutyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,2-methyl-, 3-methylbutyl ester
    • 3-methylbutyl 2-methylprop-2-enoate
    • ISO-AMYL METHACRYLATE
    • 3-Methylbutyl methacrylate
    • EINECS 230-849-4
    • isoamyl methacrylate
    • isobutyl methylate
    • isopentyl (meth)acrylate
    • methacrylic acid isopentyl ester
    • Methacrylsaeure-isopentylester
    • ISO-AMYLMETHACRYLATE
    • METHACRYLIC ACID, ISOPENTYL ESTER
    • ISOPENTYL ALCOHOL, METHACRYLATE
    • 7336-27-8
    • UNII-U45UJM2CVB
    • ISOPENTYL 2-METHYL-2-PROPENOATE
    • SCHEMBL41669
    • DTXSID70223603
    • NSC32636
    • Isopentyl methacrylate
    • NS00037507
    • U45UJM2CVB
    • FT-0636439
    • ULYIFEQRRINMJQ-UHFFFAOYSA-N
    • 2-Propenoic acid, 2-methyl-, 3-methylbutyl ester
    • AKOS006344686
    • NSC 32636
    • NSC-32636
    • MDL: MFCD00048368
    • Inchi: 1S/C9H16O2/c1-7(2)5-6-11-9(10)8(3)4/h7H,3,5-6H2,1-2,4H3
    • InChI Key: ULYIFEQRRINMJQ-UHFFFAOYSA-N
    • SMILES: CC(CCOC(C(=C)C)=O)C

Computed Properties

  • Exact Mass: 156.11500
  • Monoisotopic Mass: 156.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Boiling Point: 63-64°C 12mm
  • PSA: 26.30000
  • LogP: 2.15180

2-Propenoic acid,2-methyl-, 3-methylbutyl ester Customs Data

  • HS CODE:2916140000
  • Customs Data:

    China Customs Code:

    2916140000

    Overview:

    2916140000. Methacrylate. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:80.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916140000. other esters of methacrylic acid. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:80.0%

2-Propenoic acid,2-methyl-, 3-methylbutyl ester Pricemore >>

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Additional information on 2-Propenoic acid,2-methyl-, 3-methylbutyl ester

Introduction to CAS No. 7336-27-8: 2-Propenoic Acid, 2-Methyl-, 3-Methylbutyl Ester

The compound with CAS No. 7336-27-8, commonly referred to as 2-propenoic acid, 2-methyl-, 3-methylbutyl ester, is a significant chemical entity in various industrial and scientific applications. This compound belongs to the class of acrylic esters, which are widely used in polymer synthesis, coatings, and adhesives due to their excellent reactivity and versatile properties. Recent advancements in chemical synthesis have further enhanced the understanding and application of this compound in cutting-edge technologies.

The structural formula of 2-propenoic acid, 2-methyl-, 3-methylbutyl ester reveals a double bond between carbons 1 and 2, with a methyl group attached at the second carbon of the acrylic acid moiety. The ester group is formed by the reaction of this acrylic acid with 3-methylbutanol, resulting in a stable and reactive molecule. This structure contributes to its unique chemical properties, including high reactivity towards polymerization and compatibility with various organic solvents.

Recent studies have focused on optimizing the synthesis pathways for CAS No. 7336-27-8, particularly in terms of yield and environmental impact. Researchers have explored catalytic systems that minimize byproduct formation and energy consumption during the esterification process. These advancements not only improve the economic viability of production but also align with global sustainability goals by reducing waste and emissions.

In terms of applications, 2-propenoic acid, 2-methyl-, 3-methylbutyl ester is extensively used as a monomer in the production of acrylic polymers. These polymers exhibit excellent mechanical properties, making them ideal for use in coatings, adhesives, and composite materials. Moreover, recent innovations have expanded its application into bio-based materials, where it serves as a building block for biodegradable polymers that address environmental concerns associated with traditional plastics.

The environmental impact of CAS No. 7336-27-8 has also been a focal point of recent research. Studies have investigated its biodegradation pathways under various conditions, revealing that it can undergo microbial degradation under aerobic conditions. This finding is crucial for assessing its long-term impact on ecosystems and informing regulatory frameworks aimed at reducing chemical pollution.

In conclusion, CAS No. 7336-27-8, or 2-propenoic acid, 2-methyl-, 3-methylbutyl ester, stands as a pivotal compound in modern chemistry due to its versatile properties and wide-ranging applications. Ongoing research continues to unlock new potentials for this compound while addressing critical issues related to sustainability and environmental safety.

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